Cas no 81215-61-4 (N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide)
![N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide structure](https://www.kuujia.com/scimg/cas/81215-61-4x500.png)
81215-61-4 structure
Product name:N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Chemical and Physical Properties
Names and Identifiers
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- N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
- N-[(E)-[5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)indol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
- 81215-61-4
- BRN 6021634
- Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-5-methyl-2-oxo-1-(1-pyrrolidinylmethyl)-3H-indol-3-ylidene)hydrazide
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- Inchi: InChI=1S/C22H23N5O5/c1-15-4-9-19-18(12-15)21(22(29)26(19)14-25-10-2-3-11-25)24-23-20(28)13-32-17-7-5-16(6-8-17)27(30)31/h4-9,12,29H,2-3,10-11,13-14H2,1H3
- InChI Key: RAUZEKPNAIPJEU-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])O)CN4CCCC4
Computed Properties
- Exact Mass: 437.16991885g/mol
- Monoisotopic Mass: 437.16991885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 125Ų
N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
81215-61-4 (N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide) Related Products
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